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Introduction: The Imperative for Understanding RNA
in Three Dimensions
Once relegated to a simple intermediary role in the central dogma, Ribonucleic acid (RNA) is

now recognized as a central player in a vast array of cellular processes, from gene regulation

to catalysis.[1] This functional diversity is intimately linked to the intricate three-dimensional

structures and dynamic conformational landscapes these molecules adopt.[2] Nuclear

Magnetic Resonance (NMR) spectroscopy has emerged as a uniquely powerful tool for

elucidating the structure and dynamics of RNA in solution, providing atomic-resolution insights

that are often inaccessible to other structural biology techniques like X-ray crystallography,

especially for flexible or conformationally heterogeneous molecules.[3][4]

Among the arsenal of NMR techniques, those leveraging the 15N nucleus are particularly

valuable. While the natural abundance of 15N is low (0.36%), isotopic labeling allows for the

site-specific introduction of this NMR-active nucleus, opening the door to a suite of experiments

that can probe local chemical environments, internuclear distances, and motions across a wide

range of timescales.[5] This guide provides a detailed overview of key 15N NMR experiments
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for the study of RNA, complete with practical protocols and the theoretical underpinnings that

guide experimental design and data interpretation.

Part 1: The Foundation - Isotopic Labeling of RNA
for 15N NMR
The prerequisite for any 15N NMR study of RNA is the incorporation of 15N isotopes into the

molecule. The most common method for producing milligram quantities of isotopically labeled

RNA for NMR is in vitro transcription using T7 RNA polymerase.[1][6] This enzymatic synthesis

utilizes ribonucleoside triphosphates (NTPs) as building blocks. By providing 15N-labeled NTPs

in the transcription reaction, uniformly 15N-labeled RNA can be produced.[7]

Key Labeling Strategies:

Uniform 15N Labeling: All nitrogen atoms in the RNA are replaced with 15N. This is the most

straightforward and common labeling scheme, enabling a wide range of 15N-based

experiments.[7]

Nucleotide-Specific Labeling: Only a specific type of nucleotide (A, U, G, or C) is isotopically

labeled. This is a powerful strategy for simplifying complex spectra and aiding in resonance

assignment, especially for larger RNAs.[1][8]

Site-Specific Labeling: A single, specific nitrogen atom within the RNA sequence is labeled.

While more technically challenging to achieve, this approach provides unambiguous probes

for studying the local environment and dynamics of functionally critical residues.[8] This can

be accomplished through a combination of enzymatic and chemical synthesis methods.[8]

The choice of labeling strategy is dictated by the size of the RNA and the specific scientific

questions being addressed. For smaller RNAs (<30 nucleotides), uniform labeling is often

sufficient. For larger RNAs, nucleotide-specific or even segmental labeling may be necessary

to overcome spectral overlap and facilitate analysis.[1]

Part 2: Core 15N NMR Experiments for RNA
Structural Analysis
The Workhorse Experiment: 1H-15N HSQC
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The 1H-15N Heteronuclear Single Quantum Coherence (HSQC) experiment is the cornerstone

of 15N NMR studies of RNA.[9] It provides a two-dimensional correlation map of directly

bonded 1H and 15N nuclei.[10] Each peak in the HSQC spectrum corresponds to a specific N-

H group in the RNA, primarily the imino protons of guanine (N1-H) and uracil (N3-H) involved in

Watson-Crick base pairing, and the amino protons of adenine, guanine, and cytosine.[10]

Information Gained from 1H-15N HSQC:

Fingerprint of RNA Folding: A well-dispersed 1H-15N HSQC spectrum is a hallmark of a

folded, structured RNA. The chemical shifts of the imino protons are highly sensitive to their

local environment, including hydrogen bonding and base stacking, making the HSQC

spectrum a powerful tool for assessing the overall fold and purity of an RNA sample.[11]

Secondary Structure Determination: The presence of imino proton resonances in the 10-15

ppm region of the 1H dimension is indicative of their involvement in stable hydrogen bonds,

confirming the formation of canonical Watson-Crick base pairs in helical regions.[12]

Ligand Binding and Conformational Changes: Changes in the chemical shifts of specific

resonances upon the addition of a ligand or other binding partner can be used to map the

binding site and characterize conformational changes.[13]

Protocol: 1H-15N HSQC

Sample Preparation: Dissolve the 15N-labeled RNA in a suitable NMR buffer (e.g., 10 mM

sodium phosphate, 50 mM NaCl, pH 6.5) in 90% H2O/10% D2O to a final concentration of

0.1-1.0 mM.[14]

Spectrometer Setup: Tune and match the probe for both 1H and 15N frequencies.

Experiment Acquisition: Use a standard HSQC pulse sequence with water suppression (e.g.,

hsqcetfpf3gp on Bruker spectrometers).[15]

Set the 1H spectral width to ~16 ppm, centered at the water resonance (~4.7 ppm).

Set the 15N spectral width to ~35 ppm, centered at ~155 ppm for imino nitrogens or ~70

ppm for amino nitrogens.
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Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing: Process the data using appropriate software (e.g., TopSpin, NMRPipe).

Apply a sine-bell window function in both dimensions and perform Fourier transformation.

Analysis: Analyze the resulting 2D spectrum to identify cross-peaks and assign them to

specific N-H groups in the RNA.

Probing Global Structure with Residual Dipolar
Couplings (RDCs)
While NOEs provide short-range distance information, Residual Dipolar Couplings (RDCs) offer

long-range structural restraints that are invaluable for determining the global fold of an RNA

molecule.[16][17] RDCs arise from the incomplete averaging of dipolar interactions when a

molecule is weakly aligned in the magnetic field.[16] This partial alignment can be induced by

adding a liquid crystalline medium (e.g., bacteriophage Pf1) to the NMR sample.[18]

The magnitude of an RDC is dependent on the orientation of the internuclear vector (e.g., a

specific N-H bond) with respect to the magnetic field.[19] By measuring a sufficient number of

RDCs for different bond vectors throughout the RNA, the relative orientations of these vectors

can be determined, providing crucial information about the overall shape and topology of the

molecule.[20]

Workflow for RDC Measurement and Analysis

Experimental Measurement Data Analysis & Structure Calculation

Acquire 1H-15N HSQC
(Isotropic Sample)

Acquire 1H-15N HSQC
(Aligned Sample)

Add alignment medium
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Caption: Workflow for RDC-based RNA structure determination.

Part 3: Unveiling RNA Dynamics with 15N
Relaxation Experiments
RNA molecules are not static entities; their functions are often dictated by their dynamic

behavior.[19] 15N relaxation experiments provide a powerful means to probe motions in RNA

on the picosecond to nanosecond timescale.[21] The three key relaxation parameters

measured are:

T1 (Longitudinal or Spin-Lattice Relaxation Time): Characterizes the rate at which the net

magnetization returns to its equilibrium state along the z-axis. It is sensitive to high-

frequency motions.[21]

T2 (Transverse or Spin-Spin Relaxation Time): Describes the decay of magnetization in the

xy-plane. T2 is sensitive to both fast (ps-ns) and slower (µs-ms) motions.[21]

1H-15N Heteronuclear Nuclear Overhauser Effect (hetNOE): Measures the change in the

15N signal intensity upon saturation of the attached 1H. It is a sensitive probe of the

amplitude of fast internal motions.[21][22]

By measuring these three parameters for each N-H group in the RNA, a detailed picture of the

internal dynamics can be constructed. For example, residues in flexible loop regions will

typically exhibit lower hetNOE values and longer T1 and T2 relaxation times compared to

residues in the more rigid helical regions.

Protocol: 15N Relaxation Experiments (T1, T2, and hetNOE)

Sample Preparation: A uniformly 15N-labeled RNA sample with a concentration of at least

0.5 mM is recommended.

Spectrometer Setup: Ensure the spectrometer is well-shimmed and the temperature is

stable.

Experiment Acquisition: A series of modified 2D 1H-15N HSQC experiments are recorded.

[23]
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T1: A set of spectra are acquired with a variable relaxation delay (e.g., 0, 100, 200, 400,

800, 1600 ms).

T2: A set of spectra are acquired with a variable spin-echo delay (e.g., 10, 30, 50, 70, 90,

130, 170 ms).

hetNOE: Two spectra are acquired, one with and one without proton saturation prior to the

15N excitation.[22]

Data Processing and Analysis:

For each N-H peak, the intensity is measured as a function of the relaxation delay.

The T1 and T2 values are obtained by fitting the decay of peak intensities to a single

exponential function.

The hetNOE is calculated as the ratio of the peak intensities in the spectra with and

without proton saturation.

Data Presentation: Representative Relaxation Parameters for a Hypothetical RNA

RNA
Region

Residue T1 (s) T2 (ms)
1H-15N
NOE

Interpretati
on

Helix 1 G5 1.2 85 0.85 Rigid

Helix 1 U6 1.2 83 0.86 Rigid

Loop A15 1.5 120 0.65
Flexible (ps-

ns timescale)

Loop C16 1.6 135 0.58
Highly

Flexible

Helix 2 G25 1.1 80 0.88 Rigid

Part 4: Pushing the Size Limits with TROSY
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A major challenge in NMR studies of larger RNAs (>30 kDa) is the rapid decay of the NMR

signal due to fast transverse relaxation, which leads to broad spectral lines and low sensitivity.

[24][25] Transverse Relaxation-Optimized Spectroscopy (TROSY) is a powerful technique that

mitigates this problem by selecting the narrowest component of the N-H multiplet.[25][26] This

results in significantly sharper lines and improved sensitivity, extending the size limit of RNAs

that can be studied by solution NMR.[24][26] TROSY-based versions of the 1H-15N HSQC and

relaxation experiments are now standard for the investigation of large RNAs and RNA-protein

complexes.[27]

Conclusion
15N NMR spectroscopy provides an indispensable toolkit for the detailed characterization of

RNA structure and dynamics in solution. From the fundamental 1H-15N HSQC experiment that

provides a fingerprint of the folded state, to RDC measurements that define the global

architecture, and relaxation experiments that illuminate the dynamic landscape, these

techniques offer a multi-faceted view of RNA molecules at atomic resolution. As RNA continues

to emerge as a key player in biology and a promising therapeutic target, the insights gained

from 15N NMR will be crucial for advancing our understanding of its diverse functions and for

the rational design of RNA-targeted drugs.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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